Cas no 1804025-83-9 (3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine
• CAS No: 1804025-83-9
• MF: C₈H₈F₅N₃O
• MW: 257.160638809204
• CID: 4930626
• Update Time: 2025-06-20

3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H8F5N3O/c9-6(10)5-3(2-14)1-4(15)7(16-5)17-8(11,12)13/h1,6H,2,14-15H2
• InChI Key： WPVLOTYYJPEGPS-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=CC(=C(N=1)OC(F)(F)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine

Introduction to 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1804025-83-9)

3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine, identified by its CAS number 1804025-83-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, a heterocyclic aromatic ring system that is widely recognized for its diverse biological activities and utility in drug development. The unique structural features of this molecule, including its multiple functional groups such as amino, aminomethyl, difluoromethyl, and trifluoromethoxy substituents, contribute to its remarkable chemical properties and potential applications in synthetic chemistry and pharmacological research.

The aminomethyl group at the 5-position introduces a secondary amine functionality, which can participate in various chemical reactions such as condensation, alkylation, or acylation, making it a versatile building block for the synthesis of more complex molecules. The presence of both difluoromethyl and trifluoromethoxy groups at the 6- and 2-positions, respectively, imparts significant electronic and steric effects to the pyridine core. These substituents are known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from pyridine derivatives. The structural motif of 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine has been explored in several cutting-edge studies aimed at identifying compounds with potential applications in oncology, immunology, and infectious diseases. For instance, modifications of this scaffold have been investigated for their ability to inhibit kinases and other enzymes implicated in cancer progression. The difluoromethyl group, in particular, has been shown to enhance the bioavailability of small-molecule drugs by reducing metabolic degradation.

One notable area of research involves the use of this compound as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the reactive sites on the 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine molecule, researchers have been able to develop novel inhibitors that target specific kinases with high selectivity. These inhibitors have shown promise in preclinical studies and are being further optimized for clinical development.

Another emerging application of this compound is in the field of immunotherapy. Pyridine derivatives have been increasingly recognized for their ability to modulate immune responses. The presence of multiple functional groups on 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine allows for the design of molecules that can interact with various immune receptors or signaling pathways. Recent studies have demonstrated that derivatives of this compound can enhance T-cell activation or suppress inflammatory responses, making them potential candidates for treating autoimmune diseases or chronic infections.

The synthetic methodologies for preparing 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine have also seen significant advancements. Modern synthetic techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of complex pyridine derivatives. These methods not only improve yield but also allow for greater control over regioselectivity and stereoselectivity during synthesis. Such advancements are crucial for producing high-purity compounds suitable for pharmaceutical applications.

The pharmacokinetic properties of 3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine have also been extensively studied. The difluoromethyl group has been shown to increase lipophilicity, which can enhance membrane permeability and improve oral bioavailability. Additionally, the trifluoromethoxy group can influence metabolic stability by resisting oxidative degradation by cytochrome P450 enzymes. These properties make this compound an attractive candidate for further development into a drug candidate.

In conclusion,3-Amino-5-(aminomethyl)-6-(difluoromethyl)-2-(trifluoromethoxy)pyridine (CAS No. 1804025-83-9) represents a promising scaffold with diverse applications in pharmaceutical research. Its unique structural features and favorable chemical properties position it as a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies for pyridine derivatives,this compound is likely to play an increasingly important role in drug discovery and development.